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Compound of Interest

Compound Name: PAF C-16 carboxylic acid

Cat. No.: B166322 Get Quote

Technical Support Center: PAF C-16 Carboxylic
Acid
This technical support center provides researchers, scientists, and drug development

professionals with essential information for the proper storage and handling of PAF C-16
Carboxylic Acid.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage temperature for PAF C-16 Carboxylic Acid?

PAF C-16 Carboxylic Acid should be stored at -20°C for optimal stability.[1]

Q2: How is PAF C-16 Carboxylic Acid supplied?

It is typically supplied as a solution in ethanol.[1][2]

Q3: What is the stability of PAF C-16 Carboxylic Acid under recommended storage

conditions?

When stored at -20°C, PAF C-16 Carboxylic Acid is stable for at least one year.[1]

Q4: In which solvents is PAF C-16 Carboxylic Acid soluble?
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Solubility data is provided in the table below.

Solvent Solubility

DMF 1 mg/ml

DMSO 15 mg/ml

Ethanol 25 mg/ml

PBS (pH 7.2) 10 mg/ml

Data from Cayman Chemical[1]

Q5: What are the primary hazards associated with PAF C-16 Carboxylic Acid?

The product is supplied in ethanol, which is a highly flammable liquid and can cause serious

eye irritation.[2][3] It is crucial to handle the product in a well-ventilated area and away from

open flames or sparks.[2]

Troubleshooting Guide
Problem: The product was left at room temperature for an extended period. Is it still usable?

Solution: While the recommended storage temperature is -20°C, the product is shipped at room

temperature in the continental US.[1] Short-term exposure to room temperature is unlikely to

cause significant degradation. However, for long-term stability, it is crucial to return the product

to -20°C storage as soon as possible. If you have concerns about the stability for a critical

experiment, it is advisable to use a fresh vial.

Problem: I am having difficulty dissolving the product.

Solution: PAF C-16 Carboxylic Acid is provided as a solution in ethanol. If you require the

product in a different solvent, it is recommended to evaporate the ethanol under a gentle

stream of inert gas (e.g., nitrogen or argon) and then reconstitute the lipid in the desired

solvent. Please refer to the solubility table above for suitable solvents.

Problem: I observe precipitation in the vial.
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Solution: If precipitation is observed upon warming the vial to room temperature, it can often be

redissolved by gently warming the solution and vortexing. Ensure the vial is tightly sealed

before warming to prevent solvent evaporation.

Experimental Protocols
Protocol 1: Preparation of Stock Solutions

Equilibration: Remove the vial of PAF C-16 Carboxylic Acid from the -20°C freezer and

allow it to warm to room temperature before opening to prevent condensation of moisture.

Solvent Evaporation (Optional): If a solvent other than ethanol is required, evaporate the

ethanol under a gentle stream of dry nitrogen or argon. Ensure all the ethanol has been

removed.

Reconstitution: Add the desired volume of the new solvent to the vial to achieve the target

concentration. Refer to the solubility table for guidance.

Mixing: Vortex the solution until the lipid is completely dissolved. Gentle warming may be

applied if necessary.

Storage: Store the freshly prepared stock solution at -20°C. To minimize freeze-thaw cycles,

it is recommended to aliquot the solution into smaller, single-use vials.

Protocol 2: Safe Handling of PAF C-16 Carboxylic Acid Solution

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, chemical-resistant gloves, and a lab coat.

Ventilation: Handle the product in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of ethanol vapors.

Ignition Sources: Keep the product away from heat, sparks, open flames, and other potential

ignition sources.[2] The ethanol solvent is highly flammable.

Static Discharge: Take precautionary measures against static discharge.[2]
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Disposal: Dispose of unused material and empty containers in accordance with local, state,

and federal regulations for hazardous waste.

Visual Workflows

Experimental Workflow: Handling PAF C-16 Carboxylic Acid
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Click to download full resolution via product page

Caption: Workflow for handling PAF C-16 Carboxylic Acid.

Troubleshooting: Temperature Excursion

Product found at room temperature

How long was it at room temperature?

Less than 24 hours

Short Duration

More than 24 hours or unknown

Long Duration

Return to -20°C immediately. 
Product is likely stable.

Use for non-critical experiments only. 
For critical experiments, use a new vial.

Click to download full resolution via product page

Caption: Decision tree for temperature excursion events.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. ["PAF C-16 carboxylic acid" storage and handling best
practices]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166322#paf-c-16-carboxylic-acid-storage-and-
handling-best-practices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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